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Compound of Interest

Compound Name: Nitroxazepine hydrochloride

Cat. No.: B101019 Get Quote

Introduction

Nitroxazepine hydrochloride is a tricyclic antidepressant that functions as a serotonin-

norepinephrine reuptake inhibitor.[1] Accurate and precise analytical methods are crucial for the

quantification of nitroxazepine hydrochloride in pharmaceutical formulations to ensure its

quality, safety, and efficacy. While High-Performance Liquid Chromatography (HPLC) is a

common method for its determination, UV-Vis spectrophotometry offers a simpler, more cost-

effective, and rapid alternative for routine quality control analysis.[2] This document provides a

detailed protocol for the spectrophotometric assay of nitroxazepine hydrochloride.

Principle

The method is based on the inherent ultraviolet (UV) absorbance of nitroxazepine
hydrochloride. The molecule exhibits a characteristic absorption maximum in the UV range,

and the absorbance at this specific wavelength is directly proportional to the concentration of

the drug in the solution, following the Beer-Lambert law. An HPLC method for nitroxazepine
hydrochloride has identified a detection wavelength of 265 nm, which can be effectively

utilized for a direct UV spectrophotometric assay.[3][4]

Core Data Summary
The following table summarizes the key quantitative parameters for the determination of

nitroxazepine hydrochloride, based on a validated RP-HPLC method with UV detection.
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These parameters provide a benchmark for the expected performance of a spectrophotometric

method.

Parameter Value Reference

Wavelength of Maximum

Absorbance (λmax)
265 nm [3][4]

Linearity Range 10 - 30 µg/mL [4]

Correlation Coefficient (r²) 0.9991 [4]

Limit of Detection (LOD) 0.322 µg/mL [3][4]

Limit of Quantification (LOQ) 0.988 µg/mL [3][4]

Accuracy (Recovery) 98.95 - 99.43% [3]

Experimental Protocols
1. Materials and Reagents

Nitroxazepine Hydrochloride reference standard

Methanol (UV grade)

Distilled or deionized water

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes (various sizes)

UV-Vis Spectrophotometer

Analytical balance

Syringe filter (0.45 µm)

2. Preparation of Standard Stock Solution (100 µg/mL)
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Accurately weigh 10 mg of nitroxazepine hydrochloride reference standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Add approximately 70 mL of methanol to dissolve the standard.

Sonicate for 10-15 minutes to ensure complete dissolution.

Make up the volume to 100 mL with methanol.

Mix the solution thoroughly.

3. Preparation of Working Standard Solutions

From the standard stock solution (100 µg/mL), pipette appropriate aliquots into a series of 10

mL volumetric flasks.

Dilute with methanol to obtain final concentrations within the linear range (e.g., 10, 15, 20,

25, and 30 µg/mL).

4. Preparation of Sample Solution (from Tablets)

Weigh and finely powder 20 tablets of nitroxazepine hydrochloride.

Accurately weigh a quantity of the powder equivalent to 10 mg of nitroxazepine
hydrochloride and transfer it to a 100 mL volumetric flask.

Add about 60 mL of methanol and sonicate for 30 minutes with intermittent shaking to ensure

complete extraction of the drug.[3][4]

Make up the volume to 100 mL with methanol and mix well.

Filter the solution through a 0.45 µm syringe filter to remove any insoluble excipients.[3][4]

The concentration of this solution is expected to be 100 µg/mL.

Further dilute this solution with methanol to obtain a final concentration within the calibrated

linear range. For example, dilute 2 mL of the filtrate to 10 mL with methanol to get a
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theoretical concentration of 20 µg/mL.

5. Spectrophotometric Measurement

Set the UV-Vis spectrophotometer to scan in the UV range (e.g., 200-400 nm).

Use methanol as the blank.

Record the UV spectrum of one of the working standard solutions to determine the

wavelength of maximum absorbance (λmax), which is expected to be around 265 nm.[3][4]

Set the spectrophotometer to measure the absorbance at the determined λmax.

Measure the absorbance of the blank, all working standard solutions, and the prepared

sample solution(s).

6. Data Analysis

Construct a calibration curve by plotting the absorbance of the working standard solutions

versus their respective concentrations.

Perform a linear regression analysis on the calibration curve to obtain the equation of the line

(y = mx + c) and the correlation coefficient (r²).

Determine the concentration of nitroxazepine hydrochloride in the sample solution using

the regression equation.

Calculate the amount of nitroxazepine hydrochloride in the original tablet formulation.
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Caption: Experimental workflow for nitroxazepine hydrochloride determination.
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Caption: Mechanism of action of Nitroxazepine HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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